Cas no 2539-53-9 (4-Ethoxy-3-hydroxybenzaldehyde)

4-Ethoxy-3-hydroxybenzaldehyde structure

2539-53-9 structure

Product Name:4-Ethoxy-3-hydroxybenzaldehyde

CAS No:2539-53-9

Molecular Formula:C₉H₁₀O₃

Molecular Weight:166.1739

CID:260476

PubChem ID:75679

4-Ethoxy-3-hydroxybenzaldehyde Properties

Names and Identifiers

- Benzaldehyde,4-ethoxy-3-hydroxy-
- 4-ETHOXY-3-HYDROXYBENZALDEHYDE
- 3-hydroxy-4-ethoxy-benzaldehyde
- 3-Oxy-4-aeethoxy-benzaldehyd
- 4-Aethoxy-3-hydroxy-benzaldehyd
- 4-ethoxy-3-hydroxy-benzaldehyde
- Benzaldehyde,4-ethoxy-3-hydroxy
- EINECS 219-812-3
- Ethylisovanilline
- Isoethylvanillin
- Isosafrovanillin
- Protocatechualdehyd-4-aethylaether
- DTXSID0062505
- SCHEMBL662141
- EN300-170131
- 2539-53-9
- 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine?
- Benzaldehyde, 4-ethoxy-3-hydroxy-
- A817844
- Z1198155327
- 3-hydroxy4-ethoxybenzaldehyde
- Q1674408
- AKOS006271726
- NS00027884
- 4-ethoxy-3-hydroxy benzaldehyde
- MFCD00837591
- ZXT8NHP4HB
- BRN 2048366
- UNII-ZXT8NHP4HB
- A51060
- 3-hydroxy-4-ethoxybenzaldehyde
- FT-0652723
- +Expand
- MDL： MFCD00837591
- InChIKey： BCLVKHGKEGFPJV-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H10O3/c1-2-12-9-4-3-7(6-10)5-8(9)11/h3-6,11H,2H2,1H3
- SMILES： CCOC1=C(C=C(C=C1)C=O)O

Computed Properties

Exact Mass: 166.06300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 166.063
Heavy Atom Count: 12
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 46.5A^2

Experimental Properties

LogP: 1.60340
PSA: 46.53000
Refractive Index: 1.4371 (estimate)
Boiling Point: 178°C (estimate)
Flash Point: 121 °C
Density: 1.1097 (rough estimate)

4-Ethoxy-3-hydroxybenzaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01B1NN-50mg	4-ethoxy-3-hydroxybenzaldehyde	2539-53-9	95%	50mg	$327.00	2024-05-20
A2B Chem LLC	AV94179-50mg	4-Ethoxy-3-hydroxybenzaldehyde	2539-53-9	95%	50mg	$269.00
Aaron	AR01B1VZ-500mg	4-ethoxy-3-hydroxybenzaldehyde	2539-53-9		500mg	$439.00
abcr	AB542983-250 mg	4-Ethoxy-3-hydroxybenzaldehyde; .	2539-53-9		250MG	€565.00	2022-03-01
Apollo Scientific	OR43692-1g	4-Ethoxy-3-hydroxybenzaldehyde	2539-53-9		1g	£360.00	2024-05-25
Enamine	EN300-170131-0.05g	4-ethoxy-3-hydroxybenzaldehyde	2539-53-9	95%	0.05g	$222.0	2023-09-20
TRC	E262105-100mg	4-Ethoxy-3-hydroxybenzaldehyde	2539-53-9		100mg	$ 220.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1133725-100mg	4-Ethoxy-3-hydroxybenzaldehyde	2539-53-9	98%	100mg	￥2536	2023-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	EN300-170131-50mg	isoethylvanillin	2539-53-9	>98%	50mg	¥2930.00	2024-08-09

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10. Structural evolution of aragonite superstructures obtained in the presence of the siderophore deferoxamine†

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2539-53-9 (4-Ethoxy-3-hydroxybenzaldehyde) Related Products

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